2-(3,5-Dimethoxyphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(3,5-dimethoxyphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C13H13NO3/c1-16-11-5-9(6-12(8-11)17-2)13-7-10(15)3-4-14-13/h3-8H,1-2H3,(H,14,15)
• InChI Key: FKFYFSUWZPNDNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CC(=O)C=CN2)OC
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID60692647
• Molecular Weight: 231.25 g/mol
• CAS RN: 1262010-76-3

Description

2-(3,5-Dimethoxyphenyl)-4-hydroxypyridine, 95% (2-DMPH-4-HP) is a synthetic compound that is widely used in scientific research for its unique properties. It is a white crystalline solid with a melting point of 104-106°C and a molecular weight of 193.2 g/mol. It is soluble in water and organic solvents, making it a versatile compound for various laboratory applications. Its properties make it an ideal compound for use in a range of scientific experiments, including organic synthesis, biochemistry, and pharmacology.

Mechanism of Action

2-(3,5-Dimethoxyphenyl)-4-hydroxypyridine, 95% is thought to act by inhibiting the activity of certain enzymes, such as cytochrome P450 enzymes. These enzymes are responsible for the metabolism of many drugs and other compounds. By inhibiting their activity, 2-(3,5-Dimethoxyphenyl)-4-hydroxypyridine, 95% can affect the metabolism of these compounds, leading to changes in their pharmacological effects.
Biochemical and Physiological Effects
2-(3,5-Dimethoxyphenyl)-4-hydroxypyridine, 95% has been shown to have a range of biochemical and physiological effects. It has been shown to have an inhibitory effect on cytochrome P450 enzymes, leading to changes in the metabolism of various drugs and other compounds. It has also been shown to have anti-inflammatory and antioxidant effects, as well as anti-cancer effects. In addition, it has been shown to have neuroprotective effects, as well as antifungal and antibacterial effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,5-Dimethoxyphenyl)-4-hydroxypyridine, 95% in laboratory experiments include its high purity, low cost, and ease of synthesis. In addition, its wide range of applications makes it useful for a variety of experiments. However, its use is limited by its low solubility in water and its potential to inhibit the activity of certain enzymes.

Future Directions

There are a number of potential future directions for research on 2-(3,5-Dimethoxyphenyl)-4-hydroxypyridine, 95%. These include the development of new methods for its synthesis, the study of its mechanism of action, and the exploration of its potential therapeutic applications. In addition, further research could be done on its biochemical and physiological effects, as well as its potential toxicity. Finally, it could be used as a starting point for the synthesis of novel heterocyclic compounds.

Synthesis Methods

2-(3,5-Dimethoxyphenyl)-4-hydroxypyridine, 95% can be synthesized in a two-step process. The first step involves the reaction of 3,5-dimethoxyphenol with pyridine in the presence of a base, such as sodium hydroxide. The second step involves the oxidation of the resulting 2-(3,5-dimethoxyphenyl)-4-pyridinol with a mild oxidizing agent, such as sodium hypochlorite. The resulting product is a white crystalline solid with a purity of 95%.

Scientific Research Applications

2-(3,5-Dimethoxyphenyl)-4-hydroxypyridine, 95% has a range of applications in scientific research. It has been used in organic synthesis for the synthesis of various heterocyclic compounds. It has also been used in the synthesis of pharmaceuticals, such as antifungal drugs, as well as in the synthesis of other medicinal compounds. In addition, it has been used in the study of biochemical and physiological effects of various compounds, as well as in the study of their mechanism of action.